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Compound of Interest

Compound Name: 3,3'-Thiodipropionitrile

Cat. No.: B089633 Get Quote

An In-depth Technical Guide to 3,3'-Thiodipropionitrile

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, reactivity, and applications of 3,3'-Thiodipropionitrile (TDPN). TDPN,

with the chemical formula S(CH₂CH₂CN)₂, is a symmetrical molecule featuring a central

thioether linkage and two terminal nitrile groups.[1][2] This unique structure imparts versatile

reactivity, making it a valuable intermediate in organic synthesis and polymer chemistry.[3] This

document is intended for researchers, scientists, and professionals in drug development and

materials science, presenting quantitative data in structured tables, detailing experimental

protocols for its synthesis and key reactions, and visualizing chemical pathways.

Physical and Chemical Properties
3,3'-Thiodipropionitrile is a clear, colorless to slightly yellow liquid under standard conditions.

[4][5] Its key physical and chemical identifiers and properties are summarized below.

Table 1: General and Chemical Identifiers
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Property Value Reference

CAS Number 111-97-7 [1][3][4]

Molecular Formula C₆H₈N₂S [4][6]

Molecular Weight 140.21 g/mol [1][3]

IUPAC Name

3-[(2-

Cyanoethyl)sulfanyl]propanenit

rile

[4][6]

Synonyms
β,β'-Thiodipropionitrile, Bis(2-

cyanoethyl) sulfide
[6][7]

InChI Key
NDVLTZFQVDXFAN-

UHFFFAOYSA-N
[3][6]

EC Number 203-926-5 [1][4]

Table 2: Physical Properties
Property Value Conditions Reference

Appearance
Clear colorless to

slightly yellow liquid
Ambient [4][5]

Melting Point 24-25 °C [4][5]

Boiling Point 179-180 °C @ 3 Torr [4]

191-194 °C @ 7 mm Hg [5]

Density 1.11 g/mL at 25 °C [5]

1.24 g/cm³ [4]

Flash Point 195 °C Closed cup [1][4]

Refractive Index n20/D 1.499 [4][5]

Solubility

Soluble in water,

benzene, acetone,

ethanol

[8]
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Table 3: Spectroscopic Data
Data Type Availability Source

Mass Spectrometry

High-quality, manually curated

mass spectral data (MS1,

MS2) are available.

mzCloud

IR Spectrum Data available. NIST WebBook

Chemical Synthesis and Reactivity
The reactivity of 3,3'-Thiodipropionitrile is primarily dictated by its thioether and nitrile

functional groups, allowing for a range of chemical transformations.

Synthesis of 3,3'-Thiodipropionitrile
The most common laboratory and industrial synthesis involves the base-catalyzed addition of

hydrogen sulfide to acrylonitrile.[3]

Acrylonitrile (2 eq)

Carbanionic Intermediate

Nucleophilic Attack

Hydrogen Sulfide

Hydrosulfide ion (HS⁻)

Deprotonation

Base (e.g., NaOH)

3-Mercaptopropionitrile

Protonation

3,3'-Thiodipropionitrile

Reaction with 2nd
Acrylonitrile
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Caption: Base-catalyzed synthesis of 3,3'-Thiodipropionitrile.

Experimental Protocol: Base-Catalyzed Addition[3][9]
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Reactant Preparation: Prepare a solution of a basic catalyst, such as sodium hydroxide or

sodium sulfide, in an aqueous medium. For industrial-scale production, a 25–30% aqueous

solution of sodium sulfide is often used.[3]

Reaction Initiation: Deprotonate hydrogen sulfide with the base to generate the potent

nucleophile, the hydrosulfide ion (HS⁻).[3]

Nucleophilic Attack: Add two equivalents of acrylonitrile to one equivalent of hydrogen

sulfide. The hydrosulfide ion attacks the β-carbon of an acrylonitrile molecule, forming a

carbanionic intermediate.[3][9]

Protonation & Second Addition: The intermediate is protonated by a proton source (typically

water) to form 3-mercaptopropionitrile. This intermediate then reacts with a second molecule

of acrylonitrile to yield the final product, 3,3'-Thiodipropionitrile.[3]

Parameter Control: The reaction is exothermic and requires careful temperature

management, typically maintained between 35°C and 40°C, to maximize yield (around 96-

98%) and prevent side reactions.[3][9]

Key Chemical Reactions
TDPN serves as a precursor for various derivatives through reactions targeting its functional

groups.

3,3'-Thiodipropionitrile

3,3'-Thiodipropionic Acid

Hydrolysis
(Acid/Base)

Bis(3-aminopropyl) sulfide

Reduction
(e.g., H₂/Catalyst)

Sulfoxide Derivative

Oxidation

Sulfone Derivative

Further Oxidation
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Caption: Major chemical reaction pathways of 3,3'-Thiodipropionitrile.

Experimental Protocols:

Acid-Catalyzed Hydrolysis to 3,3'-Thiodipropionic Acid[3][10]

Prepare an aqueous solution of a mineral acid (e.g., hydrochloric or sulfuric acid) at a

concentration of 3 to 10 mol/L. The molar ratio of the acid to TDPN should be between 2.2

and 5.

Heat the acid solution to between 70 and 120 °C.

Gradually add 3,3'-Thiodipropionitrile to the heated acid solution. The addition rate must

be controlled to maintain the TDPN concentration in the reaction system at 5% by weight

or less to prevent a runaway exothermic reaction.[10]

After the addition is complete, continue the reaction for 0.5 to 5 hours at the same

temperature to ensure complete hydrolysis.

Isolate the product, 3,3'-Thiodipropionic acid, by cooling the reaction mixture to induce

crystallization, followed by filtration, washing with water, and drying. This method can

achieve yields of 96% or more.[10]

Oxidation of the Thioether Group[3]

The thioether linkage in TDPN can be oxidized to form the corresponding sulfoxides and

sulfones.

Select an appropriate oxidizing agent (e.g., hydrogen peroxide, peroxy acids). The choice

of agent and reaction conditions (temperature, solvent) determines whether the reaction

stops at the sulfoxide or proceeds to the sulfone.

Dissolve TDPN in a suitable solvent.

Add the oxidizing agent, often slowly and with cooling, to control the exothermic reaction.
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Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or

Gas Chromatography (GC).

Upon completion, isolate the product through standard workup procedures such as

extraction and purification via chromatography or recrystallization.

Reduction of Nitrile Groups[3]

The terminal nitrile groups can be reduced to primary amines, yielding a diamine with a

central thioether linkage.

Common reducing agents for this transformation include lithium aluminum hydride (LiAlH₄)

or catalytic hydrogenation (e.g., H₂ gas with a Raney Nickel or Palladium catalyst).

The reaction is typically carried out in an inert solvent (e.g., diethyl ether or THF for LiAlH₄)

under an inert atmosphere.

For catalytic hydrogenation, the reaction is conducted under pressure in a specialized

apparatus.

Careful control of temperature and pressure is crucial for achieving high yields and

selectivity.

The resulting diamine product is isolated after an appropriate workup to remove the

reducing agent and catalyst.

Applications and Relevance
The versatile chemistry of 3,3'-Thiodipropionitrile has led to its use in various fields.

Chemical Intermediate: It is a key precursor for synthesizing 3,3'-Thiodipropionic acid, an

antioxidant and preservative.[3][5]

Solvent: Its polarity makes it a selective solvent, particularly in the petrochemical industry for

extracting aromatic compounds.[3][4]

Polymer Science: TDPN is used as a monomer or an additive in polymer synthesis, where its

incorporation can modify the properties of the final material.[3]
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Emerging Research: It has been investigated as a component in formulations for battery

electrode coatings in lithium-ion batteries, leveraging its physical properties like boiling point

and polarity.[3]

For drug development professionals, while TDPN itself is not a pharmaceutical, its nitrile

groups are a common pharmacophore.[11] The study of its reactivity and metabolism provides

insights into the behavior of more complex nitrile-containing drug candidates. Its derivatives,

such as those resulting from hydrolysis or reduction, can serve as building blocks in medicinal

chemistry.[3][12]

Safety Information
3,3'-Thiodipropionitrile is classified as an irritant and requires careful handling.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][4]

Precautionary Statements: P261 (Avoid breathing mist/vapors), P280 (Wear protective

gloves/eye protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1][13]

Personal Protective Equipment: Use of safety goggles, chemical-resistant gloves, and a

respirator (e.g., dust mask type N95) is recommended, especially when working in a well-

ventilated area.[1][14]

Storage: Store in a tightly closed container in a dry, well-ventilated place. It is classified as a

combustible liquid.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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